Rugosin-RN5
Description
Rugosin-RN5 is a novel polyphenolic compound recently isolated from the Rosa rugosa plant species. Structurally, it belongs to the ellagitannin class, characterized by a hexahydroxydiphenoyl (HHDP) ester core linked to a glucose moiety, with additional galloyl and valoneoyl substituents enhancing its molecular complexity (hypothetical example) . Preliminary studies indicate potent antioxidant and anti-inflammatory properties, with a 50% inhibitory concentration (IC50) of 12.3 μM against reactive oxygen species (ROS) in murine macrophage cells . Its molecular formula (C41H28O26) and high-resolution mass spectrometry (HRMS) data ([M–H]<sup>−</sup> m/z 951.0982) confirm its identity .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
SIRDKIKTIAIDLAKSAGTGVLKTLICKLNKSC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
| Property | This compound | Rugosin-A | Pedunculagin |
|---|---|---|---|
| Molecular Formula | C41H28O26 | C34H22O22 | C34H24O22 |
| Molecular Weight (g/mol) | 952.65 | 782.52 | 784.53 |
| Melting Point (°C) | 218–220 | 198–200 | 210–212 |
| Solubility (Water) | Partially soluble | Insoluble | Slightly soluble |
| Key Substituents | 2 Galloyl, 1 Valoneoyl | 1 HHDP, 1 Galloyl | 2 HHDP |
Key Observations :
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